N-(5-methylthiazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C11H9N7OS/c1-7-4-13-11(20-7)15-10(19)8-2-3-9(17-16-8)18-6-12-5-14-18/h2-6H,1H3,(H,13,15,19)
• InChI Key: MBLGAOHYOFNMBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3
• Molecular Formula: C11H9N7OS
• Molecular Weight: 287.30 g/mol

Description

N-(5-methylthiazol-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a chemical compound that has gained attention due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments, and future directions.

Scientific Research Applications

Antiviral Activity

• A study described the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating significant antiviral activities against the H5N1 subtype of the influenza A virus, highlighting their potential as antiviral agents (Hebishy et al., 2020).

Antimicrobial and Antitumor Activities

• Enaminones were used as building blocks for synthesizing substituted pyrazoles with noteworthy antimicrobial and antitumor activities, offering a basis for developing new therapeutic agents (Riyadh, 2011).

Antioxidant, Antitumor, and Antimicrobial Activities

• Novel arylazothiazole disperse dyes containing selenium showed high efficiency in in vitro screening for antioxidant, antitumor activity against Ehrlich ascites carcinoma cell line, and antimicrobial activity against various pathogenic bacteria and fungi (Khalifa et al., 2015).

Cardiovascular Agents

• The synthesis and evaluation of 1,2,4-triazolo[1,5-a]pyrimidines fused to heterocyclic systems revealed compounds with coronary vasodilating and antihypertensive activities, suggesting potential cardiovascular therapeutic benefits (Sato et al., 1980).

Synthesis Techniques

• Research on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using microwave-assisted reactions provided higher yields in shorter times, demonstrating the efficiency of modern synthesis techniques (Youssef et al., 2012).